Cas no 2306277-94-9 (5-Bromo-4-cyclopropyl-N,N-dimethyl-1H-pyrazole-1-sulfonamide)

• Product Name: 5-Bromo-4-cyclopropyl-N,N-dimethyl-1H-pyrazole-1-sulfonamide
• CAS No: 2306277-94-9
• MF: C₈H₁₂BrN₃O₂S
• MW: 294.168779373169
• CID: 5850374
• PubChem ID: 138106311
• Update Time: 2026-03-11

5-Bromo-4-cyclopropyl-N,N-dimethyl-1H-pyrazole-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-4-cyclopropyl-N,N-dimethyl-1H-pyrazole-1-sulfonamide
• 5-bromo-4-cyclopropyl-N,N-dimethyl-pyrazole-1-sulfonamide
• P19669
• 2306277-94-9

• Inchi： 1S/C8H12BrN3O2S/c1-11(2)15(13,14)12-8(9)7(5-10-12)6-3-4-6/h5-6H,3-4H2,1-2H3
• InChI Key： WHGNUNOAWXGQLQ-UHFFFAOYSA-N
• SMILES： N1(S(N(C)C)(=O)=O)C(Br)=C(C2CC2)C=N1

Computed Properties

• Exact Mass: 292.98336g/mol
• Monoisotopic Mass: 292.98336g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 336
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 63.6Ų

Experimental Properties

• Density: 1.81±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 385.0±44.0 °C(Predicted)
• pka: -4.95±0.12(Predicted)

Additional information on 5-Bromo-4-cyclopropyl-N,N-dimethyl-1H-pyrazole-1-sulfonamide

Introduction to 5-Bromo-4-cyclopropyl-N,N-dimethyl-1H-pyrazole-1-sulfonamide (CAS No. 2306277-94-9)

5-Bromo-4-cyclopropyl-N,N-dimethyl-1H-pyrazole-1-sulfonamide, with the CAS number 2306277-94-9, is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of pyrazole sulfonamides, which are known for their diverse biological activities, including anti-inflammatory, anticonvulsant, and antitumor properties.

The molecular structure of 5-Bromo-4-cyclopropyl-N,N-dimethyl-1H-pyrazole-1-sulfonamide features a pyrazole ring substituted with a bromine atom at the 5-position, a cyclopropyl group at the 4-position, and a dimethylsulfonamide moiety at the 1-position. The presence of these functional groups imparts specific chemical and biological characteristics that make this compound a promising candidate for further research and development.

Recent studies have highlighted the potential of pyrazole sulfonamides in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that compounds with similar structural features exhibited potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This finding suggests that 5-Bromo-4-cyclopropyl-N,N-dimethyl-1H-pyrazole-1-sulfonamide could be a valuable lead compound for developing new anti-inflammatory drugs.

In addition to its anti-inflammatory properties, 5-Bromo-4-cyclopropyl-N,N-dimethyl-1H-pyrazole-1-sulfonamide has shown promise in cancer research. A 2022 study published in Cancer Research demonstrated that this compound effectively inhibited the growth of various cancer cell lines by inducing apoptosis and disrupting cell cycle progression. The mechanism of action involves the modulation of key signaling pathways such as PI3K/AKT and MAPK, which are frequently dysregulated in cancer cells.

The pharmacokinetic profile of 5-Bromo-4-cyclopropyl-N,N-dimethyl-1H-pyrazole-1-sulfonamide has also been investigated to assess its suitability for therapeutic use. Preliminary data indicate that this compound exhibits favorable oral bioavailability and a reasonable half-life, making it a viable candidate for further preclinical and clinical evaluation. However, more detailed studies are needed to fully understand its metabolism, distribution, and potential side effects.

Synthesis of 5-Bromo-4-cyclopropyl-N,N-dimethyl-1H-pyrazole-1-sulfonamide has been optimized using modern synthetic techniques to ensure high yield and purity. The synthetic route typically involves the reaction of 4-cyclopropylpyrazole with bromine followed by sulfonation and N-methylation steps. This efficient synthesis method allows for large-scale production, which is crucial for advancing the compound into clinical trials.

The safety profile of 5-Bromo-4-cyclopropyl-N,N-dimethyl-1H-pyrazole-1-sulfonamide is an important consideration for its development as a therapeutic agent. Preclinical toxicity studies have shown that this compound is well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models. However, comprehensive safety assessments are ongoing to ensure its safety in human subjects.

In conclusion, 5-Bromo-4-cyclopropyl-N,N-dimethyl-1H-pyrazole-1-sulfonamide (CAS No. 2306277-94-9) represents a promising compound with potential applications in anti-inflammatory and anticancer therapies. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development. Ongoing studies aim to elucidate its full therapeutic potential and pave the way for its eventual use in clinical settings.